Cas no 1092284-71-3 (4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-2-one
• CAS No: 1092284-71-3
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 5343094
• Update Time: 2023-11-20

4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-yl)-1H-benzo[b][1,4]diazepin-2(3H)-one
• 4-thiophen-2-yl-1,3-dihydro-1,5-benzodiazepin-2-one
• 4-Thiophen-2-yl-1,3-dihydro-benzo[b][1,4]diazepin-2-one
• 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-4-(2-thienyl)-
• 4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-2-one

• Inchi： 1S/C13H10N2OS/c16-13-8-11(12-6-3-7-17-12)14-9-4-1-2-5-10(9)15-13/h1-7H,8H2,(H,15,16)
• InChI Key： QNMJFSXNDJEKKL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(NC2C=CC=CC=2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines